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Compound of Interest

Compound Name: 3-Butoxycyclohex-2-en-1-one

Cat. No.: B091916 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of 3-
Butoxycyclohex-2-en-1-one, ensuring the safety of laboratory personnel and the protection of

the environment. The following procedures are designed for researchers, scientists, and drug

development professionals.

Due to the absence of a specific Safety Data Sheet (SDS) for 3-Butoxycyclohex-2-en-1-one,

the following guidance is based on the hazardous characteristics of structurally similar

chemicals. It is imperative to handle this compound with caution, treating it as a potentially

flammable liquid that may be harmful to aquatic life.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a laboratory coat.

All handling of 3-Butoxycyclohex-2-en-1-one should occur in a well-ventilated area,

preferably within a chemical fume hood, to prevent the inhalation of vapors. The chemical must

be kept away from heat, sparks, open flames, and other potential ignition sources.

Quantitative Data Summary
The table below summarizes the inferred hazard classifications for 3-Butoxycyclohex-2-en-1-
one based on analogous compounds. These classifications are critical for determining the
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correct disposal pathway.

Hazard Classification GHS Category (Inferred) Disposal Implications

Flammable Liquid Category 3 or 4

Do not dispose down the drain.

Segregate as flammable

waste.

Hazardous to the Aquatic

Environment
Acute/Chronic Category 2 or 3

Do not dispose down the drain.

Prevent release to the

environment.[1]

Acute Toxicity (Oral, Dermal) Likely Category 4 or 5
Handle with appropriate PPE.

Avoid direct contact.

Serious Eye Irritation Category 2A
Causes serious eye irritation.

[1]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label a dedicated, chemically compatible waste container as "Hazardous Waste: 3-
Butoxycyclohex-2-en-1-one".

Ensure the container is in good condition and compatible with the chemical.

Collection of Waste:

Carefully transfer the waste 3-Butoxycyclohex-2-en-1-one into the labeled hazardous

waste container.

Avoid mixing with other incompatible waste streams. Strong oxidizing agents and strong

acids are known to be incompatible with similar compounds.[2]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area.[2][3][4]

Spill Management:
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In the event of a spill, do not let the product enter drains.[1]

Cover drains and collect, bind, and pump off spills.

Take up the material with an inert absorbent (e.g., sand, silica gel) and place it in the

hazardous waste container.

Clean the affected area thoroughly.

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[2][4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance and to arrange for pickup of the hazardous waste.[5]

Experimental Workflow for Disposal
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Start: Need to dispose of
3-Butoxycyclohex-2-en-1-one

Wear Appropriate PPE:
Safety goggles, chemical-resistant gloves, lab coat

Work in a well-ventilated area
(Chemical Fume Hood)

Prepare a labeled, compatible
hazardous waste container

Carefully transfer waste into the container

Seal container and store in a cool,
dry, well-ventilated area

Spill Occurs

if spill

Contact Environmental Health & Safety (EHS)
for pickup and disposal

End: Proper Disposal Complete

Contain spill with inert absorbent

Collect absorbed material into
hazardous waste container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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